Cas no 61019-24-7 (2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide)

• Product Name: 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide
• CAS No: 61019-24-7
• MF: C₁₁H₉FN₂OS
• MW: 236.265364408493
• MDL: MFCD02855014
• CID: 494317
• PubChem ID: 16792583
• Update Time: 2026-04-29

2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-amino-4-(4-fluorophenyl)-
• 2-AMINO-4-(4-FLUOROPHENYL)THIOPHENE-3-CARBOXAMIDE
• 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide

• MDL： MFCD02855014
• Inchi： InChI=1S/C11H9FN2OS/c12-7-3-1-6(2-4-7)8-5-16-11(14)9(8)10(13)15/h1-5H,14H2,(H2,13,15)
• InChI Key： HXJDMDDYIUDQML-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)F)C2=CSC(=C2C(=O)N)N

Computed Properties

• Exact Mass: 236.04207
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 69.11

Additional information on 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide

Research Brief on 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide (CAS: 61019-24-7): Recent Advances and Applications

2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide (CAS: 61019-24-7) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide is its incorporation into the design of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in various malignancies. These findings suggest that 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide could serve as a promising scaffold for the development of targeted cancer therapies.

In addition to its potential in oncology, this compound has also been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in preclinical models. These results indicate its potential utility in treating inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease. Further optimization of these analogs could lead to the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

The synthetic pathways for 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide have also been a focus of recent research. Advances in green chemistry have enabled more efficient and environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving yields. For instance, a 2022 study described a novel one-pot synthesis approach that significantly streamlined the production of this compound, making it more accessible for large-scale applications. Such innovations are critical for accelerating the translation of laboratory findings into clinical applications.

Despite these promising developments, challenges remain in the optimization and clinical translation of 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-Amino-4-(4-Fluorophenyl)thiophene-3-carboxamide (CAS: 61019-24-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and anti-inflammatory therapy highlight its broad therapeutic potential. Continued research and development efforts are expected to yield novel drug candidates that could address unmet medical needs in oncology and inflammation. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and drug discovery.